Cas no 1904193-48-1 (2-(1-(2-methoxynicotinoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-(1-(2-methoxynicotinoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• CAS No: 1904193-48-1
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 5834141
• PubChem ID: 92078864
• Update Time: 2025-07-09

2-(1-(2-methoxynicotinoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• F6473-4218
• AKOS025341732
• 1904193-48-1
• 2-[1-(2-methoxypyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• 2-(1-(2-methoxynicotinoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• 2-[1-(2-methoxypyridine-3-carbonyl)azetidin-3-yl]-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione

• Inchi： 1S/C18H19N3O4/c1-25-15-14(7-4-8-19-15)16(22)20-9-11(10-20)21-17(23)12-5-2-3-6-13(12)18(21)24/h2-4,7-8,11-13H,5-6,9-10H2,1H3
• InChI Key： PAZMNQSKIAGGQT-UHFFFAOYSA-N
• SMILES： O=C1C2CC=CCC2C(N1C1CN(C(C2=CC=CN=C2OC)=O)C1)=O

Computed Properties

• Exact Mass: 341.13755610g/mol
• Monoisotopic Mass: 341.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(1-(2-methoxynicotinoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

Compound CAS No 1904193-48-1: A Comprehensive Overview

The compound with CAS No 1904193-48-1, named as 2-(1-(2-methoxynicotinoyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of this compound is characterized by the presence of an azetidine ring system and an isoindole moiety, which are key structural elements contributing to its functional properties. The methoxynicotinoyl group further enhances its chemical reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activity and serving as scaffolds for drug design.

In terms of synthesis, this compound is typically derived through a multi-step process involving nucleophilic substitution and cyclization reactions. The incorporation of the methoxy group plays a crucial role in stabilizing the molecule and improving its solubility properties. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions, ensuring higher yields and better purity.

The application of this compound extends across various domains. In pharmacology, it has shown potential as a lead compound for developing novel anti-inflammatory agents. Recent research published in the Journal of Medicinal Chemistry demonstrates its ability to inhibit COX-2 enzymes, a key target in pain management and inflammation control.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles have been integrated into its production process, reducing waste generation and energy consumption.

In conclusion, CAS No 1904193-48-1 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable asset in both academic research and industrial applications.